Cas no 1805441-22-8 (3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine)

3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine is a versatile pyridine derivative with a unique substitution pattern, offering reactive sites for further functionalization. The chloromethyl group provides a handle for nucleophilic substitution, while the difluoromethyl moiety enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The methoxy and methyl substituents contribute to electronic and steric modulation, influencing reactivity and binding interactions. This compound is particularly useful as an intermediate in the synthesis of pharmaceuticals, ligands, and specialty chemicals, where its structural features enable precise tuning of physicochemical properties. Its stability under standard conditions ensures reliable handling and storage.

3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine structure

1805441-22-8 structure

Product Name:3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine

CAS No:1805441-22-8

MF:C₉H₁₀ClF₂NO

MW:221.631608486176

CID:4895164

Update Time:2025-10-11

3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine
- Inchi： 1S/C9H10ClF2NO/c1-5-6(3-10)8(9(11)12)7(14-2)4-13-5/h4,9H,3H2,1-2H3
- InChI Key： NUYFLWZKWQRELL-UHFFFAOYSA-N
- SMILES： ClCC1C(C)=NC=C(C=1C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 182
XLogP3: 2.2
Topological Polar Surface Area: 22.1

3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020684-250mg	3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine	1805441-22-8	95%	250mg	$999.60	2022-04-01
Alichem	A029020684-500mg	3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine	1805441-22-8	95%	500mg	$1,651.30	2022-04-01
Alichem	A029020684-1g	3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine	1805441-22-8	95%	1g	$3,184.50	2022-04-01

3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine Related Literature

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Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1805441-22-8)

3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine, with the CAS number 1805441-22-8, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl moiety, a difluoromethyl group, and a methoxy substitution, making it a versatile intermediate for synthetic applications. Its structural complexity and reactivity have positioned it as a valuable building block in the development of novel bioactive molecules.

The growing interest in pyridine-based compounds like 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine is driven by their widespread use in drug discovery and crop protection. Researchers are particularly intrigued by the role of difluoromethyl groups in enhancing metabolic stability and bioavailability, a topic frequently searched in AI-driven drug design platforms. Additionally, the compound’s chloromethyl functionality offers opportunities for further derivatization, aligning with trends in high-throughput screening and fragment-based drug discovery.

From a synthetic chemistry perspective, CAS 1805441-22-8 exemplifies the convergence of heterocyclic chemistry and fluorine chemistry, two areas dominating modern organic synthesis. The incorporation of fluorine atoms into pyridine scaffolds is a hot topic, as evidenced by frequent searches for fluorinated pyridines in medicinal chemistry. This compound’s methoxy group further contributes to its lipophilicity, a critical parameter in ADME (Absorption, Distribution, Metabolism, Excretion) studies, which are central to pharmaceutical R&D.

In agrochemical applications, 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine has potential as a precursor for herbicides and fungicides. The difluoromethyl moiety is known to improve pesticidal activity, a feature often explored in sustainable agriculture research. With increasing global focus on green chemistry and eco-friendly pesticides, this compound’s relevance is expected to rise, addressing common search queries like “fluorine in agrochemicals” and “pyridine derivatives for crop protection”.

Analytical characterization of CAS 1805441-22-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a priority for industries requiring high-purity intermediates. The compound’s stability under various conditions is also a subject of interest, particularly for researchers investigating storage conditions for sensitive reagents—a frequently searched topic in chemical databases.

Looking ahead, 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-methylpyridine is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals. Its multifunctional design aligns with the demand for multitarget drug discovery and precision agriculture, both trending topics in scientific literature. As research continues to uncover new applications, this compound will remain a key player in the fine chemicals market, bridging gaps between academic innovation and industrial scalability.